Cas no 644982-12-7 (Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate)
644982-12-7 structure
Product Name:Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate
CAS No:644982-12-7
MF:C11H18FNO3
MW:231.26392698288
MDL:MFCD11559002
CID:501075
PubChem ID:53415294
Update Time:2025-04-19
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-carboxylicacid, 3-fluorohexahydro-4-oxo-, 1,1-dimethylethyl ester
- tert-butyl 3-fluoro-4-oxoazepane-1-carboxylate
- 3-fluoro-4-oxo-1-azepanecarboxylic acid tert-butyl ester
- 3-Fluoro-4-oxoazepane-1-carboxylicacid tert-butyl ester
- 3-fluoro-4-oxo-azepine-1-carboxylic acid tert-butyl ester
- A834782
- AG-G-42058
- CTK5C1315
- SureCN1963747
- tert-butyl 3-fluoranyl-4-oxidanylidene-azepane-1-carboxylate
- MFCD11559002
- CS-0037226
- EN300-268839
- DTXSID30697028
- IDKJZSHWZNDJJV-UHFFFAOYSA-N
- SCHEMBL1963747
- tert-butyl 3-fluoro-4-oxo-azepane-1-carboxylate
- AKOS027255324
- 644982-12-7
- BS-41778
- TERT-BUTYL3-FLUORO-4-OXOAZEPANE-1-CARBOXYLATE
- 1H-Azepine-1-carboxylicacid,3-fluorohexahydro-4-oxo-,1,1-dimethylethyl ester
- Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate
-
- MDL: MFCD11559002
- Inchi: 1S/C11H18FNO3/c1-11(2,3)16-10(15)13-6-4-5-9(14)8(12)7-13/h8H,4-7H2,1-3H3
- InChI Key: IDKJZSHWZNDJJV-UHFFFAOYSA-N
- SMILES: FC1C(CCCN(C(=O)OC(C)(C)C)C1)=O
Computed Properties
- Exact Mass: 231.127
- Monoisotopic Mass: 231.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6A^2
- XLogP3: 1.4
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284768-1g |
tert-Butyl 3-fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 95% | 1g |
$701 | 2021-06-09 | |
| Alichem | A449043264-250mg |
tert-Butyl 3-fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 95% | 250mg |
$245.98 | 2023-09-01 | |
| Alichem | A449043264-1g |
tert-Butyl 3-fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 95% | 1g |
$615.44 | 2023-09-01 | |
| Alichem | A449043264-5g |
tert-Butyl 3-fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 95% | 5g |
$1997.04 | 2023-09-01 | |
| abcr | AB455091-1 g |
tert-Butyl 3-fluoro-4-oxoazepane-1-carboxylate, 95%; . |
644982-12-7 | 95% | 1g |
€641.50 | 2023-06-15 | |
| Chemenu | CM284768-1g |
tert-Butyl 3-fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | B815320-10mg |
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815320-50mg |
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B815320-100mg |
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 100mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-268839-0.05g |
tert-butyl 3-fluoro-4-oxoazepane-1-carboxylate |
644982-12-7 | 95% | 0.05g |
$93.0 | 2023-09-11 |
Tert-Butyl 3-Fluoro-4-oxoazepane-1-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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